N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol
• IUPAC Name: N-(1,3-dioxo-2-phenylisoindol-5-yl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H18N2O4/c1-29-18-10-7-15(8-11-18)13-21(26)24-16-9-12-19-20(14-16)23(28)25(22(19)27)17-5-3-2-4-6-17/h2-12,14H,13H2,1H3,(H,24,26)
• InChI Key: KTOCMEUEPSAYDR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=CC=C4

Description

N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide, also known as DPIA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, including topoisomerase II and HDAC. N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide has also been found to induce apoptosis in cancer cells. In addition, N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide has been found to have neuroprotective effects and has been shown to protect against oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide in lab experiments is its potential use in cancer research. N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide has been found to have anti-cancer properties and has been shown to inhibit the growth of various cancer cell lines. Another advantage is its potential use in the treatment of Alzheimer's disease, as it has been found to have neuroprotective effects. One limitation of using N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide. One direction is to further investigate its potential use in cancer research and its mechanism of action in inhibiting cancer cell growth and proliferation. Another direction is to investigate its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to determine the optimal dosage and administration of N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide in lab experiments.

Synthesis Methods

N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide can be synthesized using various methods, including the reaction of 2-(4-methoxyphenyl)acetic acid with phthalic anhydride in the presence of a catalyst. The resulting compound is then treated with ammonium acetate to obtain N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide. Another method involves the reaction of 2-(4-methoxyphenyl)acetic acid with phthalic anhydride in the presence of a base, followed by the treatment with hydroxylamine hydrochloride to obtain N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide.

Scientific Research Applications

N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been found to have anti-cancer properties and has been shown to inhibit the growth of various cancer cell lines. N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)-2-(4-methoxyphenyl)acetamide has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to have neuroprotective effects.